Cas no 7356-47-0 (Benzoic acid,5-[2-[4-[[4-[2-[2,4-diamino-5-methyl-3-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]thio]phenyl]diazenyl]-2-hydroxy-,sodium salt (1:2))

Benzoic acid,5-[2-[4-[[4-[2-[2,4-diamino-5-methyl-3-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]thio]phenyl]diazenyl]-2-hydroxy-,sodium salt (1:2) structure
7356-47-0 structure
Product Name:Benzoic acid,5-[2-[4-[[4-[2-[2,4-diamino-5-methyl-3-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]thio]phenyl]diazenyl]-2-hydroxy-,sodium salt (1:2)
CAS No:7356-47-0
MF:C32H26N8NaO6S2
MW:705.71861410141
CID:574908
Update Time:2024-03-05

Benzoic acid,5-[2-[4-[[4-[2-[2,4-diamino-5-methyl-3-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]thio]phenyl]diazenyl]-2-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-[2-[4-[[4-[2-[2,4-diamino-5-methyl-3-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]thio]phenyl]diazenyl]-2-hydroxy-,sodium salt (1:2)
    • sodium,(3E)-3-[[4-[4-[[2,4-diamino-5-methyl-3-[(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]sulfanylphenyl]hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
    • Inchi: 1S/C32H26N8O6S2.Na/c1-18-16-27(30(34)31(29(18)33)40-37-21-6-13-25(14-7-21)48(44,45)46)39-36-20-4-11-24(12-5-20)47-23-9-2-19(3-10-23)35-38-22-8-15-28(41)26(17-22)32(42)43;/h2-17,35H,33-34H2,1H3,(H,42,43)(H,44,45,46);/q;+1/b38-22+,39-36+,40-37+;
    • InChI Key: WTRCTAIXCGDXIA-BFKUTSECSA-N
    • SMILES: S(C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1C(=C(C([H])=C(C([H])([H])[H])C=1N([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])SC1C([H])=C([H])C(=C([H])C=1[H])N([H])/N=C1\C([H])=C([H])C(C(C(=O)O[H])=C\1[H])=O)N([H])[H])(=O)(=O)O[H].[Na+]

Computed Properties

  • Exact Mass: 705.131
  • Monoisotopic Mass: 705.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 10
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 268A^2

Experimental Properties

  • Density: 1.52
  • Refractive Index: 1.736
  • PSA: 271.78000
  • LogP: 11.45050

Benzoic acid,5-[2-[4-[[4-[2-[2,4-diamino-5-methyl-3-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]phenyl]thio]phenyl]diazenyl]-2-hydroxy-,sodium salt (1:2) Related Literature

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